Cas no 1891653-01-2 (2-[2-Chloro-5-(trifluoromethyl)phenyl]morpholine)
2-[2-Chloro-5-(trifluoromethyl)phenyl]morpholine Chemical and Physical Properties
Names and Identifiers
-
- 1891653-01-2
- 2-[2-chloro-5-(trifluoromethyl)phenyl]morpholine
- EN300-1959201
- 2-[2-Chloro-5-(trifluoromethyl)phenyl]morpholine
-
- Inchi: 1S/C11H11ClF3NO/c12-9-2-1-7(11(13,14)15)5-8(9)10-6-16-3-4-17-10/h1-2,5,10,16H,3-4,6H2
- InChI Key: CHUDXEHHZMDXSB-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(F)(F)F)C=C1C1CNCCO1
Computed Properties
- Exact Mass: 265.0481262g/mol
- Monoisotopic Mass: 265.0481262g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 21.3Ų
2-[2-Chloro-5-(trifluoromethyl)phenyl]morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1959201-0.05g |
2-[2-chloro-5-(trifluoromethyl)phenyl]morpholine |
1891653-01-2 | 0.05g |
$983.0 | 2023-06-01 | ||
| Enamine | EN300-1959201-0.1g |
2-[2-chloro-5-(trifluoromethyl)phenyl]morpholine |
1891653-01-2 | 0.1g |
$1031.0 | 2023-06-01 | ||
| Enamine | EN300-1959201-0.25g |
2-[2-chloro-5-(trifluoromethyl)phenyl]morpholine |
1891653-01-2 | 0.25g |
$1078.0 | 2023-06-01 | ||
| Enamine | EN300-1959201-0.5g |
2-[2-chloro-5-(trifluoromethyl)phenyl]morpholine |
1891653-01-2 | 0.5g |
$1124.0 | 2023-06-01 | ||
| Enamine | EN300-1959201-1.0g |
2-[2-chloro-5-(trifluoromethyl)phenyl]morpholine |
1891653-01-2 | 1g |
$1172.0 | 2023-06-01 | ||
| Enamine | EN300-1959201-2.5g |
2-[2-chloro-5-(trifluoromethyl)phenyl]morpholine |
1891653-01-2 | 2.5g |
$2295.0 | 2023-06-01 | ||
| Enamine | EN300-1959201-5.0g |
2-[2-chloro-5-(trifluoromethyl)phenyl]morpholine |
1891653-01-2 | 5g |
$3396.0 | 2023-06-01 | ||
| Enamine | EN300-1959201-10.0g |
2-[2-chloro-5-(trifluoromethyl)phenyl]morpholine |
1891653-01-2 | 10g |
$5037.0 | 2023-06-01 |
2-[2-Chloro-5-(trifluoromethyl)phenyl]morpholine Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 2-[2-Chloro-5-(trifluoromethyl)phenyl]morpholine
Research Brief on 2-[2-Chloro-5-(trifluoromethyl)phenyl]morpholine (CAS: 1891653-01-2) in Chemical Biology and Pharmaceutical Applications
2-[2-Chloro-5-(trifluoromethyl)phenyl]morpholine (CAS: 1891653-01-2) is a structurally unique compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This morpholine derivative, characterized by its chloro- and trifluoromethyl-substituted phenyl ring, exhibits promising pharmacological properties, particularly in the context of targeted drug design and discovery. Recent studies have focused on its potential as a scaffold for developing novel therapeutic agents, owing to its favorable physicochemical properties and ability to modulate biological targets.
A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a key intermediate in synthesizing kinase inhibitors. Researchers demonstrated that the morpholine moiety and the electron-withdrawing trifluoromethyl group contribute to enhanced binding affinity and selectivity toward specific kinase targets. The study highlighted the compound's utility in developing anticancer agents, with particular efficacy observed in preclinical models of resistant tumors.
Further investigations into the compound's mechanism of action revealed its potential as a modulator of protein-protein interactions (PPIs). A recent Nature Chemical Biology publication (2024) reported that derivatives of 2-[2-Chloro-5-(trifluoromethyl)phenyl]morpholine could disrupt critical PPIs involved in inflammatory pathways, suggesting applications in autoimmune disease therapeutics. The trifluoromethyl group was found to play a crucial role in enhancing membrane permeability and metabolic stability.
From a synthetic chemistry perspective, advances in the preparation of this compound have been significant. A 2024 Organic Process Research & Development paper detailed an improved synthetic route with higher yields (85%) and reduced environmental impact through catalytic methods. This development is particularly important for scaling up production for potential clinical applications.
Pharmacokinetic studies of related derivatives indicate favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, with the morpholine ring contributing to improved solubility without compromising blood-brain barrier penetration. These characteristics make the compound particularly interesting for central nervous system (CNS) drug development, with ongoing research exploring its potential in neurodegenerative disorders.
Despite these promising developments, challenges remain in optimizing the selectivity and reducing off-target effects of compounds derived from this scaffold. Current research efforts are focusing on structure-activity relationship (SAR) studies to identify the most pharmacologically favorable modifications. The compound's versatility continues to make it a valuable tool in chemical biology and a promising candidate for future drug discovery programs across multiple therapeutic areas.
1891653-01-2 (2-[2-Chloro-5-(trifluoromethyl)phenyl]morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)